2-[4-(4-Fluorophenoxy)phenyl]propionic acid

• Molecular Formula: C15H13FO3
• Molecular Weight: 260.26 g/mol
• IUPAC Name: 2-[4-(4-fluorophenoxy)phenyl]propanoic acid
• InChI: InChI=1S/C15H13FO3/c1-10(15(17)18)11-2-6-13(7-3-11)19-14-8-4-12(16)5-9-14/h2-10H,1H3,(H,17,18)
• InChI Key: XYOCCJDQAKGZCD-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)OC2=CC=C(C=C2)F)C(=O)O

Description

2-[4-(4-Fluorophenoxy)phenyl]propionic acid is a useful research compound. Its molecular formula is C15H13FO3 and its molecular weight is 260.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-[4-(4-fluorophenoxy)phenyl]-2-methylmalonate (19.6 g.) was refluxed for 1 hour with a mixture of 2.5N aqueous sodium hydroxide (114 ml.) and ethanol (57 ml.). After cooling and acidification with 5N hydrochloric acid, the resulting oil was extracted into ether. The extract was washed with water, dried and the ether distilled. The residue of crude 2-[4-(4-fluorophenoxy)phenyl]-2-methylmalonic acid was decarboxylated by heating for 20 minutes at 220°C. The product was recrystallised several times from benzene/petroleum ether b.p. 62°-68°C. to give 2-[4-(4-fluorophenoxy)phenyl]propionic acid, m.p. 84°-86°C.